Cas no 83977-02-0 (Cyclohexanone, 2,2-diethoxy-)

Cyclohexanone, 2,2-diethoxy- structure
Cyclohexanone, 2,2-diethoxy- structure
Product Name:Cyclohexanone, 2,2-diethoxy-
CAS No:83977-02-0
MF:C10H18O3
MW:186.248123645782
CID:668125
PubChem ID:12836217
Update Time:2025-04-19

Cyclohexanone, 2,2-diethoxy- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2,2-diethoxy-
    • 2,2-diethoxycyclohexan-1-one
    • 83977-02-0
    • DTXSID10511096
    • Inchi: 1S/C10H18O3/c1-3-12-10(13-4-2)8-6-5-7-9(10)11/h3-8H2,1-2H3
    • InChI Key: HLMNIITWIKSHIS-UHFFFAOYSA-N
    • SMILES: O(CC)C1(C(CCCC1)=O)OCC

Computed Properties

  • Exact Mass: 186.125594432g/mol
  • Monoisotopic Mass: 186.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 35.5Ų
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